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Abstract
NSC 66811 is a potent and specific small-molecule inhibitor of the Murine Double Minute 2

(MDM2)-p53 protein-protein interaction. With a binding affinity in the nanomolar range, NSC
66811 effectively disrupts the negative regulation of the p53 tumor suppressor protein by

MDM2. This disruption leads to the stabilization and activation of p53, subsequently inducing

the expression of downstream target genes such as p21 and MDM2 itself. The functional

consequence of p53 activation by NSC 66811 is the induction of cell cycle arrest and apoptosis

in cancer cells harboring wild-type p53. This technical guide provides a comprehensive

overview of the core function of NSC 66811, including its mechanism of action, quantitative

efficacy, and detailed experimental protocols for its characterization.

Core Function and Mechanism of Action
NSC 66811 functions as a direct inhibitor of the MDM2-p53 interaction.[1] By binding to the

p53-binding pocket of MDM2, NSC 66811 competitively blocks the interaction between the two

proteins. This prevents the MDM2-mediated ubiquitination and subsequent proteasomal

degradation of p53. The stabilization of p53 allows it to accumulate in the nucleus, where it can

function as a transcription factor, leading to the activation of genes involved in cell cycle arrest

and apoptosis.
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The mechanism of action of NSC 66811 centers on the reactivation of the p53 tumor

suppressor pathway. In many cancers with wild-type p53, the function of p53 is abrogated by

the overexpression of its negative regulator, MDM2. NSC 66811 effectively counters this by

inhibiting the MDM2-p53 interaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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